molecular formula C11H21N B8440495 N-(1,2-dicyclopropylethyl)propylamine

N-(1,2-dicyclopropylethyl)propylamine

Cat. No.: B8440495
M. Wt: 167.29 g/mol
InChI Key: XZJPCJCCWWARKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(1,2-dicyclopropylethyl)propylamine is a useful research compound. Its molecular formula is C11H21N and its molecular weight is 167.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H21N

Molecular Weight

167.29 g/mol

IUPAC Name

N-(1,2-dicyclopropylethyl)propan-1-amine

InChI

InChI=1S/C11H21N/c1-2-7-12-11(10-5-6-10)8-9-3-4-9/h9-12H,2-8H2,1H3

InChI Key

XZJPCJCCWWARKP-UHFFFAOYSA-N

Canonical SMILES

CCCNC(CC1CC1)C2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Add 6.9 ml of propylamine to 2.2 g of cyclopropylmethyl cyclopropyl ketone in 85 ml of methylene chloride. Add 7 ml of a 1M solution of titanium (IV) chloride in methylene chloride dropwise at room temperature. After 18 hours stirring, add 40 ml of anhydrous methanol. Cool to 0° C. and add 1.0 g of sodium borohydride in small amounts. After overnight stirring at room temperature, add 10 ml of water and evaporate under vacuum. Take up in water and extract with methylene chloride. Extract with 2N hydrochloric acid. Wash with ethyl ether. Neutralise the aqueous phase with concentrated sodium hydroxide solution. Extract with methylene chloride, dry over anhydrous sodium sulphate and evaporate to dryness to obtain a colourless oil.
Quantity
6.9 mL
Type
reactant
Reaction Step One
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
85 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
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0 (± 1) mol
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reactant
Reaction Step Two
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0 (± 1) mol
Type
solvent
Reaction Step Two
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0 (± 1) mol
Type
catalyst
Reaction Step Two
Quantity
40 mL
Type
reactant
Reaction Step Three
Quantity
1 g
Type
reactant
Reaction Step Four
Name
Quantity
10 mL
Type
solvent
Reaction Step Five

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